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An In-depth Technical Guide to Ikaros Protein Structure and DNA Binding

Introduction

The Ikaros protein, encoded by the IKZF1 gene, is a member of the Krtippel family of zinc
finger transcription factors.[1] It is a master regulator of hematopoietic cell differentiation,
playing an essential role in the development of lymphocytes (B and T cells).[2][3] Ikaros
functions primarily by binding to specific DNA sequences and remodeling chromatin, thereby
regulating the transcription of its target genes.[4] Its activity is critical for normal lymphopoiesis,
and disruptions in its function have been linked to the development of hematological
malignancies, establishing it as a key tumor suppressor.[1][5] The protein's function is
modulated through a variety of mechanisms, including the expression of multiple isoforms via
alternative splicing, post-translational modifications, and interactions with other proteins.[6][7]

Ikaros Protein Architecture

The full-length human Ikaros protein (isoform Ik-1) consists of 519 amino acids and is
characterized by a distinct architecture comprising two main functional domains, both of which
contain C2H2-type zinc fingers.[6]
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e N-Terminal DNA-Binding Domain (DBD): This domain contains four tandemly arranged zinc
fingers (ZF1-ZF4) that collectively mediate sequence-specific binding to DNA.[6][8]

e C-Terminal Dimerization Domain: Located near the C-terminus, this domain contains two
additional zinc fingers (ZF5-ZF6) that are necessary and sufficient for mediating protein-
protein interactions, including homodimerization and heterodimerization with other Ikaros

family members.[6][9]

The lkaros gene (IKZF1) undergoes extensive alternative splicing, leading to the generation of
numerous protein isoforms with varying numbers of zinc fingers.[2][6] This structural diversity is
a key mechanism for regulating Ikaros function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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